
A Comprehensive Technical Guide to 2-
Propylpyrimidin-5-ol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Propylpyrimidin-5-OL

Cat. No.: B1643273

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 2-propylpyrimidin-5-ol, a substituted

pyrimidine of interest in medicinal chemistry and synthetic organic chemistry. The guide covers

the compound's chemical structure, IUPAC nomenclature, physicochemical properties, and

synthesis strategies. While specific data for 2-propylpyrimidin-5-ol is limited, this guide

synthesizes information from closely related analogs to provide valuable insights for

researchers. Potential applications in drug discovery are explored, drawing on the known

biological activities of the broader pyrimidine class. This document is intended to serve as a

foundational resource for scientists working with or considering the use of 2-propylpyrimidin-
5-ol and related compounds in their research endeavors.

Introduction: The Pyrimidine Scaffold in Drug
Discovery
The pyrimidine ring is a fundamental heterocyclic scaffold that constitutes the core structure of

the nucleobases uracil, thymine, and cytosine. Beyond its role in the building blocks of life, the
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pyrimidine moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of

approved therapeutic agents. The versatility of the pyrimidine ring, with its multiple sites for

substitution, allows for the fine-tuning of steric, electronic, and pharmacokinetic properties. This

has led to the development of pyrimidine-containing drugs with diverse biological activities,

including anticancer, antiviral, antibacterial, and antifungal properties[1]. The introduction of

various substituents at the 2- and 5-positions of the pyrimidine ring can significantly influence

its biological activity. 2-Propylpyrimidin-5-ol represents a specific example of such a

substituted pyrimidine, the properties and potential of which will be explored in this guide.

Chemical Structure and Nomenclature
The accurate identification and naming of a chemical compound are paramount for clear

scientific communication. This section details the chemical structure and the standardized

IUPAC name for the topic compound.

Chemical Structure
The chemical structure of 2-propylpyrimidin-5-ol consists of a central pyrimidine ring. A propyl

group (-CH2CH2CH3) is attached to the carbon at position 2 of the ring, and a hydroxyl group

(-OH) is attached to the carbon at position 5.

IUPAC Name
The systematic name for this compound, following the guidelines of the International Union of

Pure and Applied Chemistry (IUPAC), is 2-propylpyrimidin-5-ol.

Physicochemical Properties
Understanding the physicochemical properties of a compound is crucial for its application in

research and development, influencing factors such as solubility, stability, and bioavailability.

While experimental data for 2-propylpyrimidin-5-ol is not readily available in public

databases, we can infer its likely properties based on its structure and data from similar

compounds.
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Property
Predicted
Value/Information

Source/Basis

Molecular Formula C7H10N2O Based on structure

Molecular Weight 138.17 g/mol Calculated

Appearance
Likely a solid at room

temperature

Analogy to similar

pyrimidinols[2]

Solubility

Expected to have some

solubility in polar organic

solvents and limited solubility

in water. The hydroxyl group

may increase aqueous

solubility compared to an

unsubstituted pyrimidine.

General chemical principles

pKa
The hydroxyl group is

expected to be weakly acidic.
General chemical principles

Synthesis of 2-Propylpyrimidin-5-ol and Related
Analogs
The synthesis of substituted pyrimidines is a well-established field in organic chemistry. While a

specific, documented synthesis for 2-propylpyrimidin-5-ol is not prominently reported, general

methods for the synthesis of 2-substituted pyrimidin-5-ols can be adapted. A common and

effective strategy involves the condensation of an amidine with a three-carbon building block.

General Synthetic Approach
A plausible synthetic route to 2-propylpyrimidin-5-ol would involve the reaction of

butyramidine (the amidine derived from butyronitrile) with a suitable 1,3-dicarbonyl compound

or its equivalent, which can introduce the hydroxyl group at the 5-position. A general method for

synthesizing 2-substituted pyrimidine-5-carboxylic esters has been described, which involves

the reaction of amidinium salts with the sodium salt of 3,3-dimethoxy-2-

methoxycarbonylpropen-1-ol[3]. Subsequent hydrolysis and decarboxylation could potentially

yield the desired 2-propylpyrimidin-5-ol.
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A patent describes the synthesis of a related compound, 2-n-propyl-4-amino-5-methoxymethyl-

pyrimidine, by reacting butyramidine with α-methoxymethyl-β-methoxyacrylonitrile[4]. This

highlights the use of butyramidine as a precursor for introducing the 2-propyl group.

Experimental Workflow: A Hypothetical Synthesis
The following diagram outlines a potential workflow for the synthesis of 2-propylpyrimidin-5-
ol, based on established pyrimidine synthesis methodologies.

Preparation of Butyramidine

Pyrimidine Ring Formation

Butyronitrile

Ethyl butyrimidate hydrochloride

HCl, Ethanol

Butyramidine

Ammonia

Condensation Reaction
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2-Propylpyrimidin-5-ol
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Click to download full resolution via product page

A potential synthetic workflow for 2-propylpyrimidin-5-ol.
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Potential Applications in Drug Discovery
While there is a lack of specific biological activity data for 2-propylpyrimidin-5-ol, the broader

class of pyrimidine derivatives has a rich history in drug discovery. The structural motifs present

in 2-propylpyrimidin-5-ol suggest several avenues for potential therapeutic applications.

Kinase Inhibition
The pyrimidine scaffold is a common feature in many kinase inhibitors used in oncology. The

nitrogen atoms of the pyrimidine ring can act as hydrogen bond acceptors, interacting with the

hinge region of the kinase active site. The substituents at the 2- and 5-positions can be

modified to achieve potency and selectivity for specific kinases. The related compound, 2-

propylpyrimidin-5-amine, is noted to have potential applications as a kinase inhibitor for cancer

therapy[5].

Antimicrobial Agents
Pyrimidine derivatives have been investigated for their antimicrobial properties. A study on

pyrimidin-2-ol/thiol/amine analogues demonstrated that these compounds exhibit good

antimicrobial activity[1]. The presence of electron-withdrawing groups on the pyrimidine ring

was found to enhance this activity[1]. Further functionalization of 2-propylpyrimidin-5-ol could

lead to the development of novel antibacterial or antifungal agents.

Central Nervous System (CNS) Activity
Substituted pyrimidines have also been explored for their activity in the central nervous system.

For instance, 2,4-dimethylpyrimidin-5-ol is an intermediate in the synthesis of Lemborexant, a

drug used for the treatment of insomnia[6]. This suggests that the pyrimidin-5-ol scaffold can be

a valuable starting point for the design of CNS-active compounds.

Conclusion
2-Propylpyrimidin-5-ol is a heterocyclic compound with a structure that suggests potential for

further investigation in medicinal chemistry and drug discovery. While direct experimental data

for this specific molecule is sparse, this guide has provided a comprehensive overview based

on the well-established chemistry and biological activity of the pyrimidine class. The synthetic

routes are accessible through known methodologies, and the potential for this scaffold to be
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elaborated into potent and selective modulators of biological targets is significant. Researchers

and drug development professionals are encouraged to consider 2-propylpyrimidin-5-ol and

its derivatives as a promising starting point for the development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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